N-[2-(thiophen-3-yl)ethyl]cyclopentanecarboxamide

• IUPAC Name: N-(2-thiophen-3-ylethyl)cyclopentanecarboxamide
• InChI: InChI=1S/C12H17NOS/c14-12(11-3-1-2-4-11)13-7-5-10-6-8-15-9-10/h6,8-9,11H,1-5,7H2,(H,13,14)
• InChI Key: KSWDUFHOMJWOEA-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)C(=O)NCCC2=CSC=C2
• Molecular Formula: C12H17NOS
• Molecular Weight: 223.34 g/mol

Description

“N-[2-(thiophen-3-yl)ethyl] piperazinyl quinolones” are novel quinolone agents synthesized as part of a search for potential antibacterial agents. They have shown promising antibacterial activity in vitro.

Synthesis Analysis

These compounds were synthesized by attaching an N-[2-(thiophen-3-yl)ethyl] group to the piperazine ring, serving as a promising C-7 substituent for piperazinyl quinolone antibacterials.

Molecular Structure Analysis

The molecular structure of these compounds includes a piperazinyl moiety in the 7-position of the quinolone ring, with an N-[2-(thiophen-3-yl)ethyl] group attached.

Scientific Research Applications

Medicinal Chemistry

. .

Anti-Inflammatory Properties

. This makes them potentially useful in the treatment of conditions characterized by inflammation.

Anti-Psychotic Properties

. This suggests potential applications in the treatment of various psychiatric disorders.

Anti-Arrhythmic Properties

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Anti-Anxiety Properties

. This suggests potential applications in the treatment of anxiety disorders.

Anti-Fungal Properties

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Antioxidant Properties

. This suggests potential applications in the prevention of oxidative stress-related diseases.

Anti-Cancer Properties

. This suggests potential applications in the treatment of various types of cancer.

. .

Mechanism of Action

Target of Action

The primary target of N-[2-(thiophen-3-yl)ethyl]cyclopentanecarboxamide is bacterial topoisomerase II enzymes, specifically DNA gyrase and topoisomerase IV . These enzymes are essential for controlling the topology and conformation of DNA, catalyzing the double strand breakage of DNA to allow strand passage .

Mode of Action

N-[2-(thiophen-3-yl)ethyl]cyclopentanecarboxamide interacts with its targets by inhibiting the action of DNA gyrase and topoisomerase IV . This inhibition disrupts the normal functioning of these enzymes, leading to an inability to properly manage DNA topology and conformation .

Biochemical Pathways

The compound’s action on DNA gyrase and topoisomerase IV affects the DNA replication process. By inhibiting these enzymes, the compound disrupts the normal replication of bacterial DNA, which can lead to cell death .

Pharmacokinetics

Similar compounds in the quinolone family have been found to have good oral absorption and tissue distribution .

Result of Action

The result of N-[2-(thiophen-3-yl)ethyl]cyclopentanecarboxamide’s action is a high level of inhibition against Gram-positive organisms, including methicillin-resistant Staphylococcus aureus . This makes it a promising candidate for the development of new antibacterial agents .

Future Directions

The research indicates that these compounds show promise as antibacterial agents, particularly against Gram-positive organisms including methicillin-resistant Staphylococcus aureus. Future research could explore their potential further, particularly in terms of their safety, efficacy, and the specifics of their synthesis.